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Compound of Interest

Compound Name: Bms493

Cat. No.: B1667216 Get Quote

Application Notes and Protocols: BMS-493
For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-493 is a potent and specific pan-retinoic acid receptor (RAR) inverse agonist. It functions

by enhancing the interaction of nuclear corepressors (NCoR) with all three subtypes of RARs

(RARα, RARβ, and RARγ), thereby inhibiting retinoic acid-mediated gene transcription. This

activity makes BMS-493 a valuable tool in studying the physiological and pathological roles of

retinoic acid signaling in various biological processes, including cell differentiation, proliferation,

and apoptosis. These application notes provide detailed information on the solubility of BMS-

493 and protocols for its use in research settings.

Physicochemical Properties
Property Value

Molecular Formula C₂₉H₂₄O₂

Molecular Weight 404.5 g/mol

CAS Number 215030-90-3

Appearance Crystalline solid

Solubility Data
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The solubility of BMS-493 in various solvents is crucial for the preparation of stock solutions

and for use in in vitro and in vivo experiments. The following table summarizes the available

solubility data. It is important to note that the use of fresh, anhydrous DMSO is recommended

as moisture can reduce the solubility of the compound.[1] Sonication or warming at 37°C can

aid in the dissolution of BMS-493.[2]

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 25 - 87 mg/mL[1][3][4] 61.8 - 215.08 mM[1]

Sonication is

recommended to

achieve higher

concentrations.[2][5]

[6]

DMF 30 mg/mL[3][4] ~74.17 mM
Purge with an inert

gas.[4]

DMF:PBS (pH 7.2)

(1:4)
0.2 mg/mL[3][4] ~0.49 mM

Dissolve in DMF first,

then dilute with PBS.

[4]

Water Insoluble[1] -
Sparingly soluble in

aqueous buffers.[4]

Ethanol Insoluble[1] - -

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-493 in DMSO, a

commonly used concentration for in vitro studies.

Materials:

BMS-493 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of BMS-493 needed using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 404.5 g/mol x 1000 mg/g = 4.045 mg

Weigh the compound: Carefully weigh out 4.045 mg of BMS-493 powder and place it into a

sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BMS-

493 powder.

Dissolve the compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. If the compound does not fully dissolve, sonicate the solution for 5-10

minutes or warm it briefly at 37°C.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.[2][5] When stored

properly, the solution is stable for at least 6 months.[5]

General Protocol for a Cell-Based Assay
This protocol provides a general workflow for treating cultured cells with BMS-493 to

investigate its effects on a specific cellular process.

Materials:
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Cultured cells of interest

Complete cell culture medium

BMS-493 stock solution (e.g., 10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

Multi-well cell culture plates

Appropriate assay reagents (e.g., for proliferation, differentiation, or apoptosis assays)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density appropriate for the specific

assay and allow them to adhere and grow overnight.

Preparation of Working Solutions: On the day of treatment, thaw an aliquot of the BMS-493

stock solution. Prepare serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final concentrations. Remember to include a vehicle control (medium

with the same concentration of DMSO used for the highest BMS-493 concentration).

Cell Treatment: Remove the old medium from the cells and wash once with PBS. Add the

medium containing the different concentrations of BMS-493 or the vehicle control to the

respective wells.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO₂).

Assay Performance: Following the incubation period, perform the desired cellular assay

according to the manufacturer's instructions to assess the effects of BMS-493 on the cells.

Visualizations
Signaling Pathway of BMS-493
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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